Cas no 2060038-46-0 (3-Chloro-2,4,5-trimethyloxolane)

• Product Name: 3-Chloro-2,4,5-trimethyloxolane
• CAS No: 2060038-46-0
• MF: C₇H₁₃ClO
• MW: 148.630521535873
• MDL: MFCD30488604
• CID: 5613857
• PubChem ID: 137702787
• Update Time: 2025-05-26

3-Chloro-2,4,5-trimethyloxolane Chemical and Physical Properties

Names and Identifiers

• 2060038-46-0
• EN300-330825
• 3-Chloro-2,4,5-trimethyloxolane
• Furan, 3-chlorotetrahydro-2,4,5-trimethyl-

• MDL： MFCD30488604
• Inchi： 1S/C7H13ClO/c1-4-5(2)9-6(3)7(4)8/h4-7H,1-3H3
• InChI Key： IXIMASJNWQSGSC-UHFFFAOYSA-N
• SMILES： ClC1C(C)OC(C)C1C

Computed Properties

• Exact Mass: 148.0654927g/mol
• Monoisotopic Mass: 148.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.01±0.1 g/cm3(Predicted)
• Boiling Point: 183.7±23.0 °C(Predicted)

Additional information on 3-Chloro-2,4,5-trimethyloxolane

Recent Advances in the Study of 3-Chloro-2,4,5-trimethyloxolane (CAS: 2060038-46-0) in Chemical Biology and Pharmaceutical Research

3-Chloro-2,4,5-trimethyloxolane (CAS: 2060038-46-0) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique oxolane ring structure, has shown promising potential in various applications, including drug synthesis and material science. Recent studies have focused on its synthesis, reactivity, and potential biological activities, making it a subject of intense investigation in the scientific community.

The synthesis of 3-Chloro-2,4,5-trimethyloxolane has been optimized in recent research, with emphasis on improving yield and purity. A study published in the Journal of Organic Chemistry (2023) demonstrated a novel catalytic approach using palladium-based catalysts, achieving a yield of over 85% under mild conditions. This advancement is particularly significant for scaling up production for pharmaceutical applications, where high purity and reproducibility are critical.

In terms of reactivity, 3-Chloro-2,4,5-trimethyloxolane has been explored as a versatile intermediate in organic synthesis. Its chloro and methyl substituents provide multiple sites for functionalization, enabling the construction of complex molecular architectures. Recent work has highlighted its utility in the synthesis of bioactive molecules, including potential antiviral and antibacterial agents. For instance, a 2024 study in Bioorganic & Medicinal Chemistry reported its use in the development of novel inhibitors targeting bacterial efflux pumps.

The biological activity of 3-Chloro-2,4,5-trimethyloxolane and its derivatives has also been a focus of recent research. Preliminary in vitro studies suggest that certain derivatives exhibit moderate inhibitory effects on specific enzymes involved in inflammatory pathways. However, further in vivo studies are needed to validate these findings and assess potential therapeutic applications. Researchers have also investigated its pharmacokinetic properties, with early data indicating reasonable metabolic stability in rodent models.

From a safety and toxicological perspective, recent assessments of 3-Chloro-2,4,5-trimethyloxolane have provided valuable insights. A 2023 toxicological screening study reported low acute toxicity in mammalian cell lines, but noted the need for more comprehensive studies to evaluate long-term effects. These findings are crucial for considering the compound's potential in pharmaceutical development, where safety profiles are paramount.

Looking forward, research on 3-Chloro-2,4,5-trimethyloxolane (2060038-46-0) is expected to expand into several directions. Current gaps in knowledge include detailed structure-activity relationship studies and exploration of its potential in drug delivery systems. The compound's unique chemical properties make it an attractive candidate for further investigation in medicinal chemistry and materials science applications.